3-Hydroxy-2-(naphthalen-1-yl)pyridine, 95%

• IUPAC Name: 2-naphthalen-1-ylpyridin-3-ol
• InChI: InChI=1S/C15H11NO/c17-14-9-4-10-16-15(14)13-8-3-6-11-5-1-2-7-12(11)13/h1-10,17H
• InChI Key: SBGGIFYXYWBDKN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C(C=CC=N3)O
• Molecular Formula: C15H11NO
• Molecular Weight: 221.25 g/mol

Description

3-Hydroxy-2-(naphthalen-1-yl)pyridine, or 3-HNP, is an organic compound derived from naphthalene, and is a member of the pyridine family of heterocyclic compounds. 3-HNP is a versatile compound with a wide range of applications in a variety of scientific fields, such as organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

3-HNP has a wide range of applications in scientific research. It has been used as a starting material in the synthesis of a variety of compounds, such as drugs, dyes, and polymers. It has also been used as a reagent in the synthesis of other heterocyclic compounds. In addition, 3-HNP has been used as a ligand in coordination chemistry and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 3-HNP is not yet fully understood. However, studies have suggested that 3-HNP may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been suggested that 3-HNP may act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-HNP are not yet fully understood. However, studies have suggested that 3-HNP may have anti-inflammatory and anti-cancer effects. It has also been suggested that 3-HNP may have neuroprotective effects, protecting neurons from damage.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-HNP in lab experiments is that it is a relatively inexpensive and easy to obtain compound. However, there are some limitations to using 3-HNP in lab experiments. For example, it is a relatively unstable compound and can be easily oxidized or reduced. It is also a relatively volatile compound and can easily evaporate.

Future Directions

There are a number of potential future directions for 3-HNP research. For example, further research into the biochemical and physiological effects of 3-HNP could lead to the development of new drugs or treatments. In addition, further research into the synthesis methods for 3-HNP could lead to the development of more efficient and cost-effective methods. Finally, further research into the mechanism of action of 3-HNP could lead to a better understanding of how the compound affects biological systems.

Synthesis Methods

3-HNP can be synthesized in two different methods: the Fischer Indole Synthesis and the Ullmann Reaction. The Fischer Indole Synthesis involves the reaction of an aromatic aldehyde with an amine in the presence of an acid catalyst such as hydrochloric acid. The resulting product is an indole, which is then oxidized to form 3-HNP. The Ullmann Reaction, on the other hand, involves the reaction of an aromatic aldehyde with an amine in the presence of a copper catalyst. The resulting product is an amide, which is then oxidized to form 3-HNP.